Cas no 2172128-50-4 (6-amino-2-(dimethylamino)-5-(3-methoxy-4-methylphenyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 6-amino-2-(dimethylamino)-5-(3-methoxy-4-methylphenyl)-3,4-dihydropyrimidin-4-one
• CAS No: 2172128-50-4
• MF: C₁₄H₁₈N₄O₂
• MW: 274.318322658539
• CID: 6269643
• PubChem ID: 165847731
• Update Time: 2025-05-19

6-amino-2-(dimethylamino)-5-(3-methoxy-4-methylphenyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-(dimethylamino)-5-(3-methoxy-4-methylphenyl)-3,4-dihydropyrimidin-4-one
• 2172128-50-4
• EN300-1452275

• Inchi： 1S/C14H18N4O2/c1-8-5-6-9(7-10(8)20-4)11-12(15)16-14(18(2)3)17-13(11)19/h5-7H,1-4H3,(H3,15,16,17,19)
• InChI Key： MTNMWXNTKFEVDO-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=CC(=C1)C1C(NC(=NC=1N)N(C)C)=O

Computed Properties

• Exact Mass: 274.14297583g/mol
• Monoisotopic Mass: 274.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 80Ų

Additional information on 6-amino-2-(dimethylamino)-5-(3-methoxy-4-methylphenyl)-3,4-dihydropyrimidin-4-one

Comprehensive Overview of 6-amino-2-(dimethylamino)-5-(3-methoxy-4-methylphenyl)-3,4-dihydropyrimidin-4-one (CAS No. 2172128-50-4)

6-amino-2-(dimethylamino)-5-(3-methoxy-4-methylphenyl)-3,4-dihydropyrimidin-4-one (CAS No. 2172128-50-4) is a specialized organic compound belonging to the dihydropyrimidinone class. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The compound's methoxy and methylphenyl substituents contribute to its lipophilicity, making it a promising candidate for drug discovery programs targeting enzymes or receptors.

In recent years, the scientific community has shown growing interest in pyrimidine derivatives, particularly those with amino and dimethylamino functional groups. These structural motifs are frequently found in bioactive molecules with diverse therapeutic applications. The presence of both electron-donating (methoxy) and hydrophobic (methyl) groups in this compound suggests potential for optimized pharmacokinetic properties, a hot topic in current medicinal chemistry research.

The synthesis of CAS 2172128-50-4 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical characterization using techniques like HPLC, NMR, and mass spectrometry is crucial for quality control, especially when the compound is intended for biological evaluation. Researchers are particularly interested in how the 3,4-dihydropyrimidin-4-one core might interact with biological targets, given its structural similarity to known pharmacophores.

From a drug discovery perspective, this compound's molecular weight (279.32 g/mol) and calculated physicochemical properties place it within the desirable range for potential drug candidates. The LogP value, influenced by the methoxy-4-methylphenyl moiety, suggests moderate lipophilicity, which could be advantageous for membrane permeability. These characteristics align with current industry trends toward "beyond Rule of Five" molecules in pharmaceutical development.

In material science applications, the dihydropyrimidinone scaffold has shown promise as a building block for functional materials. The amino and dimethylamino groups provide potential sites for further chemical modification, making CAS 2172128-50-4 a versatile intermediate. Recent publications have highlighted similar structures in the development of organic semiconductors and photoactive materials, areas experiencing rapid growth due to renewable energy initiatives.

The stability profile of 6-amino-2-(dimethylamino)-5-(3-methoxy-4-methylphenyl)-3,4-dihydropyrimidin-4-one under various conditions is an important consideration for storage and handling. Preliminary studies on analogous compounds suggest that the pyrimidinone core demonstrates reasonable stability at room temperature when protected from light and moisture. However, comprehensive stability studies would be necessary for specific applications, particularly in pharmaceutical formulations.

From a green chemistry perspective, researchers are investigating more sustainable synthetic routes to such heterocyclic compounds. The pharmaceutical industry's increasing focus on atom economy and reduction of hazardous byproducts has driven innovation in the synthesis of nitrogen-containing heterocycles like this one. Recent advances in catalytic methods and continuous flow chemistry may offer improved synthetic approaches to CAS 2172128-50-4.

In biological systems, the dihydropyrimidinone core is known to interact with various enzymes, making derivatives potential candidates for kinase inhibition or GPCR modulation. While specific data on 2172128-50-4 may be limited, structurally related compounds have shown activity against inflammatory targets and in central nervous system disorders. These areas represent significant unmet medical needs and are highly active in current drug discovery efforts.

The compound's potential as a chemical probe or biological tool compound is another area of interest. With its distinct substitution pattern, 6-amino-2-(dimethylamino)-5-(3-methoxy-4-methylphenyl)-3,4-dihydropyrimidin-4-one could serve as a valuable scaffold for structure-activity relationship studies. Such applications are particularly relevant in academic research and early-stage drug discovery programs.

Quality control standards for CAS 2172128-50-4 typically require rigorous analytical verification. The compound's purity is commonly assessed by reverse-phase HPLC, with detection at appropriate wavelengths to monitor potential impurities. Residual solvent analysis and elemental analysis may also be performed to meet the stringent requirements of pharmaceutical research applications.

In conclusion, 6-amino-2-(dimethylamino)-5-(3-methoxy-4-methylphenyl)-3,4-dihydropyrimidin-4-one represents an interesting chemical entity with multiple potential applications across scientific disciplines. Its structural features combine elements that are pharmacologically relevant while offering opportunities for further derivatization. As research continues into nitrogen-containing heterocycles, compounds like CAS 2172128-50-4 will likely play important roles in advancing both therapeutic development and materials science innovation.